Cas no 2248394-17-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate
• CAS No: 2248394-17-2
• MF: C₁₄H₁₀N₂O₆
• MW: 302.239003658295
• CID: 6019733
• PubChem ID: 165726212
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate
• 2248394-17-2
• EN300-6514351

• Inchi： 1S/C14H10N2O6/c17-10-5-6-11(18)15(10)7-12(19)22-16-13(20)8-3-1-2-4-9(8)14(16)21/h1-4H,5-7H2
• InChI Key： KXRFJFBJNAAIMU-UHFFFAOYSA-N
• SMILES： O(C(CN1C(CCC1=O)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 302.05388604g/mol
• Monoisotopic Mass: 302.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate (CAS No. 2248394-17-2) in Modern Chemical Biology

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate, identified by its CAS number 2248394-17-2, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. Its unique structural framework, combining an isoindole core with a dioxopyrrolidine moiety, positions it as a promising candidate for further exploration in drug discovery and bioactive molecule design.

Recent advancements in medicinal chemistry have highlighted the significance of heterocyclic compounds in developing novel therapeutic agents. The isoindole scaffold, characterized by its nitrogen-containing aromatic ring system, has garnered attention for its potential applications in modulating biological pathways. Specifically, derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate have been investigated for their interactions with enzymes and receptors involved in inflammatory and metabolic disorders.

The presence of the dioxopyrrolidine group in the molecular structure introduces additional functional diversity, enabling various chemical modifications that can enhance binding affinity and selectivity. This dual functionality has been exploited in the design of molecules targeting neurological diseases, where precise modulation of receptor activity is crucial. Studies have demonstrated that compounds incorporating both isoindole and dioxopyrrolidine motifs exhibit improved pharmacokinetic properties compared to single-scaffold analogs.

In the context of current research, the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate (CAS No. 2248394-17-2) have opened new avenues for exploring its biological activity. Preliminary in vitro studies suggest that this compound exhibits potential inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The ability to modulate these enzymes could make it a valuable tool in the development of anti-inflammatory therapies.

Furthermore, the structural complexity of this molecule allows for diverse derivatization strategies, enabling researchers to fine-tune its pharmacological profile. For instance, modifications at the dioxopyrrolidine moiety have been shown to influence solubility and metabolic stability, critical factors for drug efficacy. The integration of computational modeling techniques has also facilitated rapid screening of analogs derived from 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,5-dioxopyrrolidin-1-yl)acetate, accelerating the discovery process.

The intersection of organic synthesis and biochemistry has been instrumental in unraveling the mechanisms by which this compound interacts with biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its binding mode within protein active sites. These structural insights are essential for designing next-generation molecules with enhanced potency and reduced side effects.

Recent publications highlight the therapeutic potential of derivatives related to CAS No. 2248394-17-2 in addressing multifaceted diseases. For example, studies have explored its role in modulating immune responses by interacting with cytokine receptors. The ability to fine-tune these interactions without triggering off-target effects is a testament to the compound's versatility as a pharmacological tool.

The development of novel synthetic methodologies has also been a cornerstone in advancing research on this compound. Catalytic approaches have enabled efficient construction of complex frameworks while maintaining high regioselectivity. Such advancements not only streamline production but also allow for rapid iteration during lead optimization.

Looking ahead, the future directions for research on 1,3-dioxo-2,3-dihydro-1H-isоindol-yI 2-(25-dioхopyrролидин-I-Iл)ацетате (CAS No. 2248394-I7-Z) are promising. Investigating its potential as an intermediate in multi-target directed drug design (MTDD) could unlock new therapeutic strategies against complex diseases like cancer and neurodegeneration. Additionally, exploring its role in epigenetic modulation may reveal novel mechanisms for treating disorders associated with aberrant gene expression.

In summary,CAS No 2248394-I7-Z represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical development. Its unique combination of functional groups and demonstrated biological activity positions it as a valuable asset in ongoing research efforts aimed at addressing unmet medical needs.